![molecular formula C23H21ClN4O2 B2483984 N-(4-chloro-2-fluorophenyl)-5-(4-methyl-1,3-thiazol-2-yl)-1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-pyrrole-3-sulfonamide CAS No. 1207056-30-1](/img/structure/B2483984.png)
N-(4-chloro-2-fluorophenyl)-5-(4-methyl-1,3-thiazol-2-yl)-1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-pyrrole-3-sulfonamide
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Description
N-(4-chloro-2-fluorophenyl)-5-(4-methyl-1,3-thiazol-2-yl)-1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-pyrrole-3-sulfonamide is a useful research compound. Its molecular formula is C23H21ClN4O2 and its molecular weight is 420.9. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Characterization
Studies have focused on the synthesis of sulfonamide derivatives and related heterocyclic compounds, showcasing methodologies for creating these compounds with potential biological activities. For example, a one-pot synthesis method has been developed for producing heterocyclic compounds like imidazo[1,2-a]pyridin-3-yl)sulfonamides and imidazo[2,1-b]thiazol-5-yl)sulfonamides, indicating a broader interest in sulfonamide chemistry for potential therapeutic applications (Rozentsveig et al., 2013). Similarly, isostructural thiazoles with specific substituents have been synthesized, offering insights into the structural characterization critical for the development of sulfonamide-based drugs (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Biological Activities and Potential Therapeutic Applications
Several studies have synthesized sulfonamide derivatives with observed biological activities, such as anticonvulsant, antimicrobial, and anticancer properties. For instance, derivatives containing a sulfonamide thiazole moiety were synthesized and evaluated for their anticonvulsant activity, with some compounds showing significant protection against convulsions (Farag et al., 2012). Research into the development of novel pyridine-thiazole hybrid molecules has also indicated high antiproliferative activity against various tumor cell lines, suggesting potential as anticancer agents (Ivasechko et al., 2022).
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN4O2/c1-30-21-7-6-17(12-19(21)24)27-23(29)15-8-10-28(11-9-15)22-16(13-25)14-26-20-5-3-2-4-18(20)22/h2-7,12,14-15H,8-11H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEVGJQKUDCLYFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)C3=C(C=NC4=CC=CC=C43)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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